Cas no 1934983-41-1 (Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy-)

• Product Name: Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy-
• CAS No: 1934983-41-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5276586
• Update Time: 2025-10-21

Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy-

• Inchi： 1S/C10H19NO2/c1-13-8-7-10(12,5-6-11)9(8)3-2-4-9/h8,12H,2-7,11H2,1H3
• InChI Key： WCTDBWNCHNIBCV-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)C2(CCC2)C(OC)C1

Additional information on Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy-

Exploring the Unique Properties and Applications of Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- (CAS No. 1934983-41-1)

The compound Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- (CAS No. 1934983-41-1) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique spirocyclic structure and functional groups make it a valuable building block for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its rigid scaffold and aminoethyl moiety could play a crucial role in designing novel therapeutics.

One of the most intriguing aspects of Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- is its structural versatility. The spiro[3.3]heptane core provides a unique three-dimensional geometry, which is highly sought after in medicinal chemistry for its ability to mimic natural binding motifs. This characteristic has led to its exploration in the development of central nervous system (CNS) drugs, where molecular rigidity can enhance blood-brain barrier penetration. Recent studies have also highlighted its potential in peptide mimetics, a hot topic in the search for next-generation biologics.

The methoxy group and aminoethyl side chain in this compound offer multiple sites for further chemical modifications, making it a versatile intermediate in organic synthesis. This adaptability aligns perfectly with current trends in fragment-based drug design, where researchers are increasingly looking for small, well-defined molecular fragments to build larger, more complex structures. The compound's water solubility and stability profile also make it attractive for various bioconjugation applications, another area experiencing rapid growth in pharmaceutical development.

In the context of green chemistry initiatives, Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- presents interesting possibilities. Its synthesis can potentially be optimized to reduce waste and energy consumption, addressing the growing demand for sustainable chemical processes. This aspect is particularly relevant as the pharmaceutical industry faces increasing pressure to adopt more environmentally friendly practices, a topic frequently searched by professionals in the field.

From a computational chemistry perspective, the compound's well-defined structure makes it an excellent candidate for molecular modeling studies. Researchers are using advanced AI-driven drug discovery platforms to explore its potential interactions with various biological targets. This approach aligns with the current industry shift toward in silico screening methods, which can significantly reduce the time and cost associated with traditional drug development processes.

The analytical characterization of Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- has also seen advancements thanks to modern techniques like high-resolution mass spectrometry and multidimensional NMR. These methods allow for precise structural verification and purity assessment, critical factors in pharmaceutical applications where compound quality is paramount. The growing interest in quality by design (QbD) approaches in chemical manufacturing further underscores the importance of such analytical capabilities.

Looking toward future applications, the compound's potential in material science is beginning to be explored. Its unique geometry could contribute to the development of novel supramolecular architectures or functional materials with specific optical or electronic properties. This expansion beyond traditional pharmaceutical applications demonstrates the molecule's versatility and the growing interdisciplinary nature of chemical research.

For researchers working with Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy-, proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed, including storage in a cool, dry environment protected from light. These practical considerations are often searched by laboratory professionals looking for best practices in compound management.

The commercial availability of Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- (CAS No. 1934983-41-1) has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, with detailed specifications including purity levels and analytical certificates, addressing the need for reliable sourcing in research and development activities.

As research into spirocyclic compounds continues to expand, Spiro[3.3]heptan-1-ol, 1-(2-aminoethyl)-3-methoxy- stands out as a particularly interesting example. Its combination of structural features and functional groups positions it as a valuable tool in multiple areas of chemical research, from drug discovery to materials science. The compound's journey from laboratory curiosity to potentially impactful applications exemplifies the dynamic nature of modern chemical research and development.